Cas no 6375-74-2 (2-methyl-5-chlorophenylmercaptoacetic acid)

• Product Name: 2-methyl-5-chlorophenylmercaptoacetic acid
• CAS No: 6375-74-2
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 960844
• PubChem ID: 22682869
• Update Time: 2025-04-19

2-methyl-5-chlorophenylmercaptoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-chlorophenylmercaptoacetic acid
• 2-(3-chlorophenyl)sulfanylpropanoic acid
• AKOS011941173
• DTXSID601282895
• 2-[(3-Chlorophenyl)sulfanyl]propanoic acid
• 2-[(3-Chlorophenyl)thio]propanoic acid
• 6375-74-2
• DTXSID50627564
• 99586-85-3

• Inchi： 1S/C9H9ClO2S/c1-6(9(11)12)13-8-4-2-3-7(10)5-8/h2-6H,1H3,(H,11,12)
• InChI Key： NEANWSCIESIEBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SC(C(=O)O)C

Computed Properties

• Exact Mass: 216.00100
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.60000
• LogP: 2.82510